![molecular formula C8H10O2 B1682651 Tyrosol CAS No. 501-94-0](/img/structure/B1682651.png)
Tyrosol
Overview
Description
Scientific Research Applications
Tyrosol has a wide range of scientific research applications:
Mechanism of Action
Tyrosol exerts its effects primarily through its antioxidant properties. It scavenges free radicals and reduces oxidative stress in cells . In cardioprotection, this compound enhances the phosphorylation of proteins such as Akt, eNOS, and FOXO3a, and induces the expression of SIRT1, which plays a role in cellular survival and stress resistance . Additionally, this compound’s anti-inflammatory effects are mediated through the inhibition of advanced glycation end products (AGEs) and the reduction of methylglyoxal-induced inflammation .
Similar Compounds:
Hydroxythis compound: A more potent antioxidant than this compound, derived from its oxidation.
Resveratrol: Another phenolic compound with strong antioxidant and anti-inflammatory properties.
Salidroside: A phenylethanoid glycoside found in Rhodiola species, known for its adaptogenic and antioxidant effects.
Uniqueness of this compound: While hydroxythis compound and resveratrol are more potent antioxidants, this compound’s higher concentration in olive oil and good bioavailability make it significant in the human diet .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
Tyrosol plays a significant role in biochemical reactions. It interacts with various enzymes, proteins, and other biomolecules. As an antioxidant, this compound may protect cells against injury due to oxidation in vitro . It is also known to attenuate pro-inflammatory cytokines from cultured astrocytes .
Cellular Effects
This compound has various effects on different types of cells and cellular processes. It influences cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism . For instance, this compound-treated animals showed a significant increase in the phosphorylation of Akt, eNOS, and FOXO3a .
Molecular Mechanism
This compound exerts its effects at the molecular level through several mechanisms. It has binding interactions with biomolecules and can influence enzyme inhibition or activation, and changes in gene expression . For example, it acts as a chain breaker by donating a hydrogen atom to peroxyl-radicals .
Temporal Effects in Laboratory Settings
Over time in laboratory settings, the effects of this compound can change. It is a rather stable compound and therefore, when compared with other polyphenols, much less subject to autooxidation
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. For instance, this compound in the course administration with captopril was found to enhance the antihypertensive effect of the latter and eliminate its negative effect on red blood cell aggregation .
Metabolic Pathways
This compound is involved in various metabolic pathways. It interacts with enzymes or cofactors, and can have effects on metabolic flux or metabolite levels
Preparation Methods
Synthetic Routes and Reaction Conditions: Tyrosol can be synthesized through various methods. One common synthetic route involves the reduction of p-hydroxyphenylacetic acid using lithium aluminum hydride (LiAlH4) in anhydrous ether . Another method includes the reduction of p-hydroxyphenylacetaldehyde using sodium borohydride (NaBH4) in methanol .
Industrial Production Methods: Industrial production of this compound often involves extraction from natural sources such as olive oil and Rhodiola species. A novel method combines DIAION HP-20 macroporous resin chromatography with silica gel chromatography to simultaneously prepare high purities of salidroside and this compound from Rhodiola crenulata . This method achieves high purity rates and yields, making it efficient for large-scale production.
Chemical Reactions Analysis
Types of Reactions: Tyrosol undergoes various chemical reactions, including:
Esterification: this compound forms esters with organic acids, enhancing its lipophilicity and bioavailability.
Common Reagents and Conditions:
Oxidation: H2O2, ascorbic acid, EDTA-Fe2+ complex.
Esterification: Fatty acids of different chain lengths.
Major Products:
Hydroxythis compound: A potent antioxidant derived from the oxidation of this compound.
This compound esters: Lipophilized derivatives with enhanced bioactivity.
properties
IUPAC Name |
4-(2-hydroxyethyl)phenol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10O2/c9-6-5-7-1-3-8(10)4-2-7/h1-4,9-10H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YCCILVSKPBXVIP-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CCO)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8060111 | |
Record name | 4-Hydroxybenzeneethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8060111 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
138.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Solid | |
Record name | Tyrosol | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0004284 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Boiling Point |
308.00 to 311.00 °C. @ 760.00 mm Hg | |
Record name | Tyrosol | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0004284 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
501-94-0 | |
Record name | Tyrosol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=501-94-0 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | 4-Hydroxyphenylethanol | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000501940 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Tyrosol | |
Source | DrugBank | |
URL | https://www.drugbank.ca/drugs/DB16855 | |
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Record name | 501-94-0 | |
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URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=59876 | |
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Record name | Benzeneethanol, 4-hydroxy- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 4-Hydroxybenzeneethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8060111 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 4-hydroxyphenethyl alcohol | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.007.210 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | TYROSOL | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/1AK4MU3SNX | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Record name | Tyrosol | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0004284 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
90 °C | |
Record name | Tyrosol | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0004284 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
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Retrosynthesis Analysis
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Precursor scoring | Relevance Heuristic |
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